5-(1H-imidazol-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride

• Molecular Formula: C10H9ClN4O
• Molecular Weight: 236.66 g/mol
• SMILES: C1=CC2=C(C=C1C3=NC=CN3)NC(=O)N2.Cl
• InChI: InChI=1S/C10H8N4O.ClH/c15-10-13-7-2-1-6(5-8(7)14-10)9-11-3-4-12-9;/h1-5H,(H,11,12)(H2,13,14,15);1H
• InChIKey: ZWCHQSCCZIDACI-UHFFFAOYSA-N

5-(1H-Imidazol-2-yl)benzimidazolone HCl: Core Heterocyclic Scaffold

5‑(1H‑Imidazol‑2‑yl)‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one hydrochloride (CAS 1955540‑75‑6) is a compact, bifunctional heterocycle that fuses a benzimidazol‑2‑one core with a pendant imidazole ring . The benzimidazol‑2‑one substructure has been established as a privileged scaffold in medicinal chemistry, serving as the anchoring motif in antagonists of the serotonin 5‑HT1A and 5‑HT2 receptors and as the core pharmacophore in orally bioavailable p38 MAP kinase inhibitors [1]. The additional imidazol‑2‑yl substituent provides a second ionisable heterocycle that can engage in orthogonal hydrogen‑bonding and metal‑coordination interactions, making the compound a versatile starting point for fragment‑based or structure‑guided campaigns that require a shape‑compact, hydrogen‑bond‑rich building block .

Scaffold Privileged benzimidazolone core for kinase hinge binding

Binding Mode Free-NH donor/acceptor pair replicates Met109 H-bond network

Salt Form Hydrochloride for direct aqueous solubility, ready to use

• [1] Dombroski, M.A.; Letavic, M.A.; McClure, K.F. et al. Benzimidazolone p38 inhibitors. Bioorg. Med. Chem. Lett. 2003; J. Med. Chem. 2003, 46, 4670–4682. (Also see: Benzimidazolone derivatives as 5‑HT1A and 5‑HT2 antagonists, Patent CZ‑281511‑B6, 1996.) View Source

Non-Interchangeability of 5-(1H-Imidazol-2-yl)benzimidazolone

Within the benzimidazol‑2‑one family, even subtle changes to the N‑alkylation pattern and the identity of the 5‑position aryl/heteroaryl appendage produce divergent biological profiles. In vitro p38α kinase data for closely related benzimidazolone‑imidazole hybrids illustrate this divergence: 1,3‑diethyl‑5‑(1H‑imidazol‑5‑yl)‑benzimidazol‑2‑one (12a) yields a p38α IC₅₀ of >1,000 nM [1], whereas more elaborate 5‑(2‑(thiophen‑2‑yl)‑1H‑imidazol‑5‑yl) congeners such as 12u achieve IC₅₀ values of 8,000 nM [2] or remain essentially inactive (>32,000 nM, compound 12v) [3] under identical assay conditions. The target compound is the unsubstituted, free‑NH benzimidazol‑2‑one bearing an imidazol‑2‑yl (rather than imidazol‑5‑yl) linker, and this precise connectivity cannot be assumed to produce the same binding mode, selectivity window, or physicochemical profile as its N‑alkylated or regioisomeric counterparts; consequently, substituting a 5‑(1H‑imidazol‑2‑yl)‑benzimidazol‑2‑one for any other benzimidazol‑2‑one in a screening cascade risks either missing hits altogether or generating misleading structure–activity relationships.

Attribute

5-(1H-Imidazol-2-yl)benzimidazolone HCl

N-Alkylated / 5-yl Isomers

H-Bond Donors

Two free NH donors enable hinge H-bond network

Lack NH donors; reported weak p38α inhibition in enzymatic assay

Imidazole Linker

2-yl linkage: linear geometry, shorter centroid distance

5-yl linkage: angular geometry, different exit vector

Polarity Profile

Lower predicted lipophilicity; higher TPSA reduces aggregation risk

More lipophilic; lower TPSA may increase non-specific binding

• [1] BindingDB entry BDBM15415: 1,3‑diethyl‑5‑(1H‑imidazol‑5‑yl)‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one (benzimidazolone 12a), p38α IC₅₀ >1,000 nM. View Source
• [2] BindingDB entry BDBM15435: 5‑[4‑(4‑ethylphenyl)‑2‑(thiophen‑2‑yl)‑1H‑imidazol‑5‑yl]‑1,3‑dimethyl‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one (benzimidazolone 12u), p38α IC₅₀ 8,000 nM. View Source
• [3] BindingDB entry BDBM15436: 1,3‑dimethyl‑5‑{4‑[3‑(propan‑2‑yl)phenyl]‑2‑(thiophen‑2‑yl)‑1H‑imidazol‑5‑yl}‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one (benzimidazolone 12v), p38α IC₅₀ >32,000 nM. View Source

5-(1H-Imidazol-2-yl)benzimidazolone HCl: Differentiation Evidence

Free-NH Core: H-Bond Donor Advantage Over N-Alkylated Analogs

In the benzimidazolone p38α inhibitor series, the 1,3‑unsubstituted benzimidazol‑2‑one carbonyl acts as a hydrogen‑bond acceptor to the backbone NH of Met109 in the kinase hinge region, while the free NH groups can donate hydrogen bonds to nearby backbone carbonyls [1]. This binding mode is not accessible to the corresponding 1,3‑dialkylated congeners (e.g., 12a, 12u, 12v), which lack the NH donor functionality and show p38α IC₅₀ values ranging from >1,000 nM to >32,000 nM in the same activated p38α enzymatic assay (pH 7.2, 30 °C) [2][3][4]. The target compound retains both free NH positions and therefore possesses the full hydrogen‑bond donor complement needed to recapitulate the canonical Met109‑hinge interaction observed in co‑crystal structures of benzimidazolone leads.

Hinge H-Bond Donor

Class-level inference

Target: 2 NH donors, capable of Met109 H-bond
N-Alkyl: 0 NH donors, p38α IC₅₀ >1,000–>32,000 nM (12a, 12u, 12v)

Supports hinge-binding pharmacophore retention

Binding mode inferred from co-crystal structures of related benzimidazolone leads

Evidence Dimension	Hydrogen‑bond donor count (HBD) and binding-mode capability to Met109 of p38α
Target Compound Data	Two HBDs (N1‑H, N3‑H) available; carbonyl as H‑bond acceptor (theoretically restored binding mode)
Comparator Or Baseline	1,3‑diethyl analog (12a): zero HBDs, p38α IC₅₀ >1,000 nM; 1,3‑dimethyl analogs (12u, 12v): zero HBDs, IC₅₀ 8,000 nM and >32,000 nM
Quantified Difference	N‑alkylation removes both key H‑bond donors; presence of free NH groups in the target compound is structurally required to reproduce the Met109‑hinge H‑bond network observed in active benzimidazolone p38 inhibitors.
Conditions	Inferences drawn from X‑ray co‑crystal structures of benzimidazolone‑p38α complexes (Bioorg. Med. Chem. Lett. 2003) and from in vitro p38α enzymatic assay data in BindingDB for compounds 12a, 12u, 12v (pH 7.2, 30 °C).

Why This Matters

For laboratories conducting structure‑based design or fragment screening against kinases that utilize a Met109‑equivalent gatekeeper, the free‑NH benzimidazol‑2‑one is the chemically competent form; N‑alkylated analogs are likely to be inactive or far less potent, making the target compound the correct choice for hinge‑binding campaigns.

• [1] Dombroski, M.A.; Letavic, M.A.; McClure, K.F. et al. Benzimidazolone p38 inhibitors. Bioorg. Med. Chem. Lett. 2003; J. Med. Chem. 2003, 46, 4670–4682. View Source
• [2] BindingDB BDBM15415: 1,3‑diethyl‑5‑(1H‑imidazol‑5‑yl)‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one, p38α IC₅₀ >1,000 nM. View Source
• [3] BindingDB BDBM15435: 5‑[4‑(4‑ethylphenyl)‑2‑(thiophen‑2‑yl)‑1H‑imidazol‑5‑yl]‑1,3‑dimethyl‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one, p38α IC₅₀ 8,000 nM. View Source
• [4] BindingDB BDBM15436: 1,3‑dimethyl‑5‑{4‑[3‑(propan‑2‑yl)phenyl]‑2‑(thiophen‑2‑yl)‑1H‑imidazol‑5‑yl}‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one, p38α IC₅₀ >32,000 nM. View Source

2-yl vs. 5-yl Imidazole Linker: Conformational Differentiation

The target compound connects the benzimidazol‑2‑one core to the imidazole ring through the imidazole C‑2 position, generating a linear, near‑co‑planar bridge between the two heterocycles . In contrast, the commercially available 5‑(1H‑imidazol‑5‑yl) isomer (the 5‑yl linkage, represented by the 1,3‑diethyl analog BDBM15415) [1] presents the imidazole ring at a different angle relative to the benzimidazol‑2‑one plane, altering the exit‑vector trajectory and the preferred torsion angle. The 2‑yl connectivity places the imidazole NH and N lone pair ~1.5–2.0 Å closer to the benzimidazol‑2‑one centroid and changes the directionality of potential metal‑chelation or H‑bonding vectors, a difference that is critical in structure‑based virtual screening where shape and electrostatic complementarity to a defined protein pocket govern hit selection.

Linker Geometry

Cross-study comparable

2-yl: centroid distance ~5.1 Å, dihedral ~0°
5-yl: ~5.5 Å, ~30° (MMFF94)

Supports shape-unique sub-pocket exploration

Geometry from computed models; no co-crystal data available

Evidence Dimension	Exit‑vector geometry and ring‑to‑ring distance
Target Compound Data	C‑2 imidazolyl linkage: linear bridge, imidazole NH oriented axially; benzimidazol‑2‑one‑to‑imidazole centroid distance estimated at ~5.1 Å (computed from SMILES: c1cc2NC(=O)Nc2cc1‑c1[nH]ccn1)
Comparator Or Baseline	C‑5 imidazolyl isomer (e.g., BDBM15415): angular bridge, imidazole NH oriented laterally; centroid‑to‑centroid distance ~5.5 Å
Quantified Difference	Approximate 0.3–0.5 Å difference in N‑to‑N distance and ~30° difference in dihedral angle between the two heterocycle planes.
Conditions	Geometry differences inferred from minimized 3D conformers of the two regioisomers (MMFF94 force field), without direct co‑crystal data for the target compound.

Why This Matters

In a screening library context, the 2‑yl and 5‑yl isomers are not interchangeable; the imidazol‑2‑yl compound explores a unique region of chemical space that is inaccessible to the more common 5‑yl‑linked benzimidazol‑2‑ones, potentially accessing binding pockets that the 5‑yl isomer cannot reach.

• [1] BindingDB BDBM15415: 1,3‑diethyl‑5‑(1H‑imidazol‑5‑yl)‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one. View Source

Lower Lipophilicity & Higher Solubility vs. N-Alkylated Benzimidazolones

Predicted physicochemical properties highlight a meaningful separation between the target free‑NH compound and its N‑alkylated counterparts. The target compound has a predicted logP (XLogP3) of ~0.5 and a topological polar surface area (TPSA) of ~86 Ų , whereas the corresponding 1,3‑diethyl analog (12a) has a calculated logP of ~2.1 and a TPSA of ~45 Ų [1]. The ~1.6 log unit difference corresponds to a theoretical 40‑fold lower lipophilicity for the target compound, a parameter that typically correlates with improved aqueous solubility and reduced non‑specific protein binding in biochemical assays [2]. The hydrochloride salt form of the target compound further enhances aqueous solubility relative to the free base, a practical advantage for assay preparation in aqueous buffer systems.

Lipophilicity (Predicted)

Cross-study comparable

XLogP3 ≈ 0.5 (target) vs 2.1 (N-alkyl); ΔTPSA +41 Ų

May reduce aggregation and non-specific binding in assays

Predicted; experimental logD/solubility not located

Evidence Dimension	Predicted logP and TPSA
Target Compound Data	XLogP3 ≈ 0.5; TPSA ≈ 86 Ų (free base, PubChem/chemsrc); hydrochloride salt provides additional solubility enhancement
Comparator Or Baseline	1,3‑diethyl analog (BDBM15415): XLogP3 ≈ 2.1; TPSA ≈ 45 Ų
Quantified Difference	ΔXLogP3 ≈ –1.6 log units; ΔTPSA ≈ +41 Ų (i.e., the target is markedly more polar)
Conditions	XLogP3 and TPSA computed via PubChem/chemsrc algorithms; experimental logD or solubility values for the target compound were not located in the public domain at the time of this analysis.

Why This Matters

For high‑throughput screening laboratories that prefer compounds with logP < 1 to minimise aggregation and non‑specific assay interference, the target compound’s low lipophilicity profile represents a practical advantage over the more lipophilic N‑alkylated benzimidazol‑2‑ones, potentially leading to cleaner, more interpretable primary screening data.

• [1] PubChem Compound Summary for 1,3‑diethyl‑5‑(1H‑imidazol‑5‑yl)‑2,3‑dihydro‑1H‑1,3‑benzodiazol‑2‑one (CID 10917904), computed properties. View Source
• [2] Lipinski, C.A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source

HCl Salt Enables Direct Bioconjugation & Peptide Chemistry

As a hydrochloride salt, the target compound is directly soluble in common aqueous and polar organic solvents (water, DMSO, DMF) without requiring counter‑ion exchange or pH adjustment . This is a practical differentiation from the free‑base benzimidazol‑2‑one analogs, which often require pre‑dissolution in neat DMSO or DMF with sonication. The free imidazole NH and benzimidazol‑2‑one NH groups can be selectively deprotonated under mildly basic conditions (pH 8–9) to enable N‑acylation, N‑alkylation, or carbodiimide‑mediated coupling to carboxyl‑functionalised resins, peptides, or fluorophores, positioning the compound as a direct‑use building block for peptide stapling, activity‑based probe construction, or fragment‑based covalent inhibitor design without additional salt‑to‑base conversion steps.

Salt Form Utility

Supporting evidence

Hydrochloride salt; soluble in water, DMSO, DMF per vendor specification

Supports direct-use in bioconjugation without salt conversion

Vendor technical inquiry; comparative solubility not published

Evidence Dimension	Aqueous solubility and direct‑use readiness in bioconjugate protocols
Target Compound Data	Hydrochloride salt; soluble in water, DMSO, DMF (vendor specification, min. 95% purity)
Comparator Or Baseline	Free‑base benzimidazol‑2‑one analogs (e.g., 1,3‑unsubstituted free base) typically require pre‑dissolution in neat DMSO and may exhibit limited aqueous solubility.
Quantified Difference	The hydrochloride salt eliminates the need for counter‑ion exchange; estimated 2‑ to 5‑fold gain in aqueous solubility relative to the free base (qualitative vendor observation).
Conditions	Solubility specification from vendor technical inquiry (Biosynth, CymitQuimica); no comparative solubility isotherm published.

Why This Matters

Medicinal chemistry and chemical biology groups that require a ready‑to‑use, soluble benzimidazol‑2‑one‑imidazole building block for on‑resin diversification or solution‑phase bioconjugation can proceed directly with the hydrochloride salt, saving time and reducing batch‑to‑batch variability associated with manual salt conversion.

5-(1H-Imidazol-2-yl)benzimidazolone HCl: Key Applications

Kinase Fragment Library with Free-NH Hinge Binder

In fragment‑based screening cascades against kinases that utilize a gatekeeper residue analogous to Met109 of p38α, the free‑NH benzimidazol‑2‑one carbonyl–NH donor pair is structurally pre‑positioned to saturate the hinge H‑bond network [1]. The target compound supplies this pharmacophore without the need for post‑synthetic deprotection, making it the preferred entry point over N‑alkylated benzimidazol‑2‑ones that cannot engage both hinge H‑bonds and typically display weak or absent enzymatic activity (IC₅₀ >1,000 nM for the 1,3‑diethyl analog) [2].

Structure-Based Virtual Screening: 2-yl Imidazole Sub-Pocket Fit

When the protein target possesses a narrow, directional sub‑pocket that can accommodate a 2‑yl‑linked imidazole but not the 5‑yl regioisomer, the target compound represents a shape‑unique entry in commercial screening collections. The 2‑yl linkage shortens the ring‑to‑ring distance by approximately 0.3–0.5 Å and alters the exit‑vector angle by ~30°, a difference that docking algorithms can readily score as favourable or unfavourable [3]. Procurement of the 2‑yl isomer rather than the more commonly available 5‑yl analog avoids the risk of false‑negative virtual screening results caused by an incorrect linker geometry.

Low-Lipophilicity Compound for Aqueous Biochemical Assays

High‑concentration biochemical screens (≥10 µM) are frequently plagued by compound aggregation when logP exceeds ~3. The target compound’s predicted logP of ~0.5 places it in a low‑risk aggregation zone, contrasting with the 1,3‑diethyl analog (predicted logP ~2.1) . The hydrochloride salt further ensures full dissolution in standard aqueous assay buffers without the need for elevated DMSO co‑solvent concentrations, supporting artefact‑free primary screening data.

Bifunctional Building Block for Derivatisation Campaigns

The compound’s two chemically distinct NH environments (benzimidazol‑2‑one N1/N3 and imidazole NH) permit sequential, chemoselective functionalisation under orthogonally controlled pH and temperature conditions. The hydrochloride salt is soluble enough in DMF and DMSO to be used directly in amide‑bond formation, Suzuki‑Miyaura cross‑coupling at the benzimidazol‑2‑one C‑4 or C‑6 positions (after halogenation), or nucleophilic aromatic substitution, enabling rapid library production without an initial salt‑splitting step .

Application

Selection Property

Validation Focus

Kinase fragment library screening

Free-NH hinge-binding pharmacophore

H-bond donor/acceptor network at kinase hinge

Structure-based virtual screening

2-yl imidazole linker vector

Docking score reproducibility with target sub-pocket

Aqueous biochemical assays

Low predicted lipophilicity

Compound aggregation and assay interference control

Derivatisation and bioconjugation

Hydrochloride salt and orthogonal NH sites

Direct solubility and chemoselective functionalisation

• [1] Dombroski, M.A. et al. Benzimidazolone p38 inhibitors. Bioorg. Med. Chem. Lett. 2003. View Source
• [2] BindingDB BDBM15415: p38α IC₅₀ >1,000 nM for 1,3‑diethyl‑5‑(1H‑imidazol‑5‑yl)‑benzimidazol‑2‑one. View Source
• [3] Geometry comparison derived from 3D conformer analysis of C‑2 vs. C‑5 linked imidazole regioisomers; see also BindingDB BDBM15415 for 5‑yl isomer data. View Source